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Compound of Interest

Compound Name: Barrelin

Cat. No.: B1207042 Get Quote

Ensuring safety and compliance in the disposal of chemical barrels is a critical component of

laboratory management. This guide provides essential safety and logistical information for

researchers, scientists, and drug development professionals on the proper disposal procedures

for chemical barrels, with a focus on adherence to environmental regulations and the promotion

of a safe working environment.

The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous

waste, including the determination of when a container is considered "empty" and no longer

subject to the most stringent regulations. Understanding these regulations is key to compliant

and safe disposal practices.

Determining "RCRA Empty" Status
A chemical barrel is not considered hazardous waste if it is "RCRA empty." The criteria for a

barrel to be deemed RCRA empty depend on the nature of the chemical it previously held.

Table 1: RCRA Criteria for Empty Containers
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Waste Type Criteria for "RCRA Empty"

Non-Acutely Hazardous Waste

All possible waste has been removed by

pouring, pumping, or suction, and no more than

one inch (2.5 cm) of residue remains on the

bottom of the container.[1][2][3][4] For

containers 119 gallons or less, no more than 3%

by weight of the total capacity of the container

can remain.[2] For containers greater than 119

gallons, this is reduced to 0.3% by weight.[5]

Acutely Hazardous Waste

The container must be triple-rinsed with a

solvent capable of removing the chemical

residue.[1][2] Alternatively, it can be cleaned by

another method proven to be equally effective.

[1] The rinsate generated from this process

must be collected and managed as hazardous

waste.[1]

Compressed Gas
The pressure in the container must approach

atmospheric pressure.[2][6]

Disposal Procedures for Empty Barrels
Once a barrel is confirmed to be "RCRA empty," the following steps should be taken for its

proper disposal. This workflow ensures that all safety and regulatory precautions are met.
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Barrel Disposal Workflow

Start: Empty Barrel

Contained Acutely
Hazardous Waste?

Triple Rinse Barrel

Yes

Ensure Barrel is
'RCRA Empty' (1-inch rule)

No

Collect Rinsate as
Hazardous Waste

Deface or Remove
Original Labels

Mark Barrel as 'EMPTY'

Final Disposal

Recycle (Scrap Metal)

If clean and prepared

Dispose in Landfill

If not recyclable

Reuse for Compatible Waste

If in good condition

End
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A workflow for the proper disposal of empty chemical barrels.
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Experimental Protocol: Triple Rinsing a 55-Gallon
Barrel
The triple rinse procedure is a critical step for barrels that have contained acutely hazardous

waste. This method is designed to remove residues to a level that renders the container "RCRA

empty."

Table 2: Triple Rinsing Protocol for a 55-Gallon Barrel
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Step Action Quantitative Data

1
Empty the barrel to the lowest

possible level.
-

2

Fill the barrel with a suitable

solvent (e.g., water) to 25% of

its capacity.[7]

13.75 gallons (52 liters)

3
Securely replace and tighten

the bungs.
-

4

Tip the barrel on its side and

roll it back and forth for at least

one complete revolution for 30

seconds.[7][8]

-

5

Stand the barrel on one end

and tip it back and forth

several times to rinse the

corners.[7]

-

6

Turn the barrel over to the

other end and repeat the

previous step.[7]

-

7

Carefully empty the rinsate into

a designated hazardous waste

container.[7]

-

8

Repeat steps 2 through 7 two

more times for a total of three

rinses.[7]

Total solvent used: 41.25

gallons (156 liters)

9
Puncture the base of the drum

to prevent reuse.[7]
-

10

Store the empty, rinsed barrel

under cover to protect from

rain.[7]

-
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Labeling and Transportation
Proper labeling is crucial for the safe transportation of empty barrels, even those deemed

"RCRA empty." The Department of Transportation (DOT) has specific requirements for labeling

containers that have held hazardous materials.

DOT Labeling Requirements for Empty Barrels:

The container must be clearly labeled as "HAZARDOUS WASTE—Federal Law Prohibits

Improper Disposal."[1][2]

The label must also include the phrase: "If found, contact the nearest police or public safety

authority, or the U.S. Environmental Protection Agency."[1][2]

The generator's company name must be clearly visible on the container.[1][2]

All labels must be durable, easily visible, and in English.[1][2]

The following decision tree can help in determining the appropriate labeling and transportation

requirements.
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Labeling and Transportation Decision Tree

Start: Empty Barrel
Ready for Transport

Is the barrel
'RCRA Empty'?

Manage as Hazardous Waste:
Follow full DOT regulations for
shipping hazardous materials.

No

Apply DOT 'Empty' Labeling:
- 'HAZARDOUS WASTE' notice

- EPA contact information
- Generator's name

Yes

Transport to Disposal or
Recycling Facility

End
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Decision tree for labeling and transporting empty barrels.

Final Disposal Options
Once a barrel is properly emptied, rinsed (if required), and labeled, there are several disposal

options:

Recycling: Steel drums can be recycled as scrap metal.[3][4] To prepare a drum for scrap

metal recycling, both the top and bottom should be removed by a mechanical opener (not a

torch, due to explosion risk) and the drum should be flattened.[3][4]
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Reconditioning: Some companies specialize in reconditioning used drums for reuse.

Landfill Disposal: If recycling or reconditioning is not an option, the empty barrel may be

disposed of in a permitted solid waste landfill.[9]

Reuse: If the barrel is in good condition, it can be reused for the accumulation of compatible

hazardous waste.[10] The original label must be completely removed or defaced, and a new

hazardous waste label must be affixed.

For large quantities of barrels or in cases of uncertainty, it is highly recommended to contract a

licensed hazardous waste disposal company. These companies have the expertise and permits

to handle the transportation and disposal of chemical barrels in a safe, compliant, and

environmentally responsible manner.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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